Sodium molybdate dihydrate
Overview
Description
Sodium molybdate dihydrate (Na2MoO4·2H2O) is a molybdic acid disodium salt . It is also known as Molybdic acid sodium salt dihydrate, and Sodium Molybdate, Dihydrate . It is a white crystalline powder that is highly soluble in water .
Synthesis Analysis
Sodium molybdate dihydrate has been synthesized and investigated as a heterogeneous solid catalyst for biodiesel from Camelina sativa seed oil . Transesterification reactions occurred under atmospheric conditions with relatively low temperature, short reaction time, and normal pressure .Molecular Structure Analysis
Sodium molybdate dihydrate is orthorhombic, with the space group of Pbca . The crystals are composed of alternate layers of MoO42− tetrahedra and water molecules . The MoO42− tetrahedron is slightly elongated in the direction of the hydrogen bonds .Chemical Reactions Analysis
When treated with sodium borohydride, molybdate is reduced to molybdenum (IV) oxide . Sodium molybdate also reacts with the acids of dithiophosphates .Physical And Chemical Properties Analysis
Sodium molybdate dihydrate forms a dihydrate compound (Na2MoO4·2H2O) when left in a moist environment . Its molar mass is approximately 241.94 g/mol for the anhydrous form and 281.92 g/mol for the dihydrate form . It has a high melting point of about 687°C, and it decomposes before boiling .Scientific Research Applications
Catalysis in Organic Synthesis
Sodium molybdate dihydrate has been utilized as an efficient heterogeneous catalyst in the synthesis of benzopyranopyrimidine derivatives. This application highlights its role in facilitating chemical reactions under milder conditions, making it a valuable tool in organic synthesis (Heravi & Zakeri, 2013).
Mechanochemical Activation in Mineral Processing
In mineral processing, sodium molybdate dihydrate emerges as a final crystalline product in the mechanochemical activation of molybdenum ore concentrate. This process involves the combination of mechanical and chemical processes to extract valuable minerals (Temuujin et al., 2009).
Role in Analytical Chemistry
Sodium molybdate dihydrate serves as a specific reagent for detecting phenolic compounds with o-dihydroxy groupings in paper electrophoresis and chromatography. This application is significant in analytical chemistry for identifying and quantifying various compounds (Pridham, 1959).
Inhibition of Corrosion and Wear
In the context of materials science, sodium molybdate dihydrate has been studied for its role in inhibiting corrosion and wear in metals like aluminum and zinc. It is particularly effective in aqueous environments, suggesting its potential use in extending the life and performance of various materials (Panagopoulos, Georgiou, & Gavras, 2009).
Ecotoxicological Studies
Sodium molybdate dihydrate's ecological impact has been assessed in marine organisms, offering valuable insights into its environmental safety and potential risks (Heijerick, Regoli, & Stubblefield, 2012).
Alternative in Industrial Processes
In industrial applications, sodium molybdate dihydrate is considered as an alternative additive in processes such as sodium chlorate production, where it could replace more harmful substances like sodium dichromate (Li, Twardowski, Mok, & Tam, 2007).
Application in Animal Feed
The additive is used in animal feed, particularly for sheep, where it is recognized as safe and effective for maintaining a balanced diet (Bampidis et al., 2019).
In Medical and Biological Research
Sodium molybdate dihydrate has been studied for its effects on lipid accumulation in the liver, indicating its potential application in medical research related to non-alcoholic fatty liver disease (Lee, Nam, Seong, & Ryu, 2018).
Use in Energy Storage Technologies
In the field of energy storage, sodium molybdate dihydrate has been explored for the fabrication of porous carbon spheres, showing promise as anode materials in sodium-ion batteries (Tang, Wang, Lu, & Pan, 2017).
Exploring Genotoxicity
Research on sodium molybdate dihydrate includes investigations into its genotoxic effects, contributing to a deeper understanding of its impact at the genetic level (Burzlaff, Beevers, Pearce, Lloyd, & Klipsch, 2017).
Safety And Hazards
Future Directions
properties
IUPAC Name |
disodium;dioxido(dioxo)molybdenum;dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mo.2Na.2H2O.4O/h;;;2*1H2;;;;/q;2*+1;;;;;2*-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDEIWTXVNPKYDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4MoNa2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
7631-95-0 (Parent) |
Source
|
| Record name | Sodium molybdate(VI) dihydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010102406 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7051505 |
Source
|
| Record name | Sodium molybdate (Na2MoO4) dihydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7051505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White crystals; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Sodium molybdate(VI) dihydrate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17610 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Sodium molybdate dihydrate | |
CAS RN |
10102-40-6 |
Source
|
| Record name | Sodium molybdate(VI) dihydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010102406 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Molybdate (MoO42-), disodium, dihydrate, (T-4)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium molybdate (Na2MoO4) dihydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7051505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Molybdate (MoO42-), sodium, hydrate (1:2:2), (T-4) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.776 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM MOLYBDATE DIHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8F2SXI1704 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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